Cas no 1159982-27-0 (tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate)
1159982-27-0 structure
Product Name:tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate
CAS No:1159982-27-0
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD09908276
CID:2613947
PubChem ID:71758688
Update Time:2025-04-21
tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate
- tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate
- SB12945
- SCHEMBL19331833
- tert-Butyl 3-(cyanomethylene)piperidine-1-carboxylate
- DTXSID40742674
- 2-(1-BOC-3-PIPERIDINYLIDENE)ACETONITRILE
- DB-405085
- 1159982-27-0
- JWB98227
-
- MDL： MFCD09908276
- Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h6H,4-5,8-9H2,1-3H3
- InChI Key： SNIXSVYUUCIRRS-UHFFFAOYSA-N
- SMILES： O(C(N1CC(=CC#N)CCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 222.13700
- Monoisotopic Mass: 222.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 53.33000
- LogP: 2.40518
tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301520-1g |
(Z)-tert-butyl 3-(cyanomethylene)piperidine-1-carboxylate |
1159982-27-0 | 95%+ | 1g |
$233 | 2022-09-30 | |
| Chemenu | CM301520-250mg |
(Z)-tert-butyl 3-(cyanomethylene)piperidine-1-carboxylate |
1159982-27-0 | 95%+ | 250mg |
$116 | 2022-09-30 | |
| Chemenu | CM301520-5g |
(Z)-tert-butyl 3-(cyanomethylene)piperidine-1-carboxylate |
1159982-27-0 | 95%+ | 5g |
$885 | 2022-09-30 | |
| Alichem | A129005296-5g |
tert-Butyl 3-(cyanomethylene)piperidine-1-carboxylate |
1159982-27-0 | 95% | 5g |
$772.54 | 2023-09-04 | |
| Enamine | EN300-130561-0.05g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 0.05g |
$58.0 | 2023-02-15 | |
| Enamine | EN300-130561-0.1g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 0.1g |
$87.0 | 2023-02-15 | |
| Enamine | EN300-130561-0.25g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 0.25g |
$124.0 | 2023-02-15 | |
| Enamine | EN300-130561-0.5g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 0.5g |
$195.0 | 2023-02-15 | |
| Enamine | EN300-130561-1.0g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-130561-2.5g |
tert-butyl 3-(cyanomethylidene)piperidine-1-carboxylate |
1159982-27-0 | 90% | 2.5g |
$512.0 | 2023-02-15 |
tert-butyl (3E)-3-(cyanomethylidene)piperidine-1-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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